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Compound of Interest

Compound Name: TNO003

Cat. No.: B12399829 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

TP003 is a potent non-selective benzodiazepine site agonist of the γ-aminobutyric acid type A

(GABAA) receptor, with EC50 values in the nanomolar range for various subunit combinations

(α1β2γ2, α2β3γ2, α3β3γ2, and α5β2γ2). It has been shown to induce anxiolysis through its

action on α2GABAA receptors, making it a valuable tool for neuropharmacological research.[1]

Proper preparation of stock solutions is critical for obtaining accurate and reproducible results

in in vitro experiments. This document provides a detailed protocol for the preparation, storage,

and handling of TP003 stock solutions.

Quantitative Data Summary
For consistent experimental outcomes, it is crucial to adhere to the following quantitative

parameters for TP003 stock solutions.
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Parameter Value Notes

Molecular Weight 407.42 g/mol

Recommended Solvent Dimethyl sulfoxide (DMSO)
Use newly opened, anhydrous

DMSO as it is hygroscopic.[1]

Maximum Stock Concentration 100 mg/mL (245.47 mM)

Ultrasonic assistance may be

required to achieve full

dissolution.[1]

Storage Temperature -20°C or -80°C

Stock Solution Stability 1 month at -20°C
Aliquot to avoid repeated

freeze-thaw cycles.[1]

6 months at -80°C
Aliquot to avoid repeated

freeze-thaw cycles.[1]

Experimental Protocols
Materials and Equipment

TP003 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 100 mM TP003 Stock Solution in DMSO
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This protocol describes the preparation of a 100 mM stock solution of TP003 in DMSO. Adjust

the quantities as needed for your specific experimental requirements.

Pre-weighing Preparation: Allow the TP003 powder vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing TP003: Carefully weigh out the desired amount of TP003 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,

weigh out 40.74 mg of TP003.

Dissolution: Add the weighed TP003 powder to a sterile microcentrifuge tube. Add the

appropriate volume of anhydrous DMSO. For a 100 mM solution with 40.74 mg of TP003,

add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the

tube in an ultrasonic water bath for 5-10 minute intervals until the solution is clear.[1]

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to minimize freeze-thaw cycles.[1] Store the aliquots at -20°C for up to one month

or at -80°C for up to six months.[1]

Preparation of Working Solutions
For in vitro experiments, the high-concentration DMSO stock solution must be diluted to the

final working concentration in the appropriate aqueous buffer or cell culture medium.

Important Consideration: DMSO can be toxic to cells at higher concentrations. It is

recommended to keep the final concentration of DMSO in the culture medium below 0.5%, and

ideally below 0.1%.

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes

from the concentrated stock, it is good practice to first prepare an intermediate dilution in
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DMSO or the final aqueous buffer.

Final Dilution: Serially dilute the stock or intermediate solution into the cell culture medium or

experimental buffer to achieve the desired final concentration of TP003. Ensure thorough

mixing after each dilution step.

Control Samples: Prepare vehicle control samples containing the same final concentration of

DMSO as the experimental samples to account for any effects of the solvent on the cells.
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Caption: TP003 allosterically modulates the GABA-A receptor.

Experimental Workflow for TP003 Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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